ICT10336

• Molecular Formula: C32H40N10O7S
• Molecular Weight: 708.8 g/mol
• InChI: InChI=1S/C32H40N10O7S/c1-19(2)14-24(36-31(44)49-18-21-16-35-30(40(21)4)42(45)46)29(43)39-50(5,47)32(8-9-32)25-15-26(41-12-13-48-17-20(41)3)38-28(37-25)23-7-11-34-27-22(23)6-10-33-27/h6-7,10-11,15-16,19-20,24H,8-9,12-14,17-18H2,1-5H3,(H,33,34)(H,36,44)/t20-,24+,50?/m1/s1
• InChIKey: ICQQVDQKEMQSJN-LEYGJJLKSA-N

ICT10336: Compound Overview

ICT10336 (molecular formula C32H40N10O7S, MW 708.79 g/mol) is a rationally designed, hypoxia-responsive prodrug of the clinical-stage Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitor AZD6738 (ceralasertib) [1]. It belongs to the nitroaromatic bioreductive prodrug class and incorporates a 1-methyl-2-nitroimidazole trigger that is selectively reduced by NADPH-cytochrome P450 oxidoreductase (CYPOR) under low-oxygen conditions, followed by CD13 aminopeptidase-mediated liberation of the active parent drug exclusively within the hypoxic tumor microenvironment [2]. Unlike its parent compound AZD6738, which exhibits dose-limiting normal-tissue toxicity, ICT10336 is designed to remain inert in normoxic tissues, thereby spatially constraining ATR inhibition to hypoxic tumor regions [3].

1

Hypoxia-selective ATR inhibition studies in solid tumor models

2

CYPOR/CD13-dependent prodrug activation research

3

3D multicellular penetration and hypoxic-core targeting assays

• [1] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Hypoxia-Responsive Prodrug of ATR Inhibitor, AZD6738, Selectively Eradicates Treatment-Resistant Cancer Cells. Adv Sci (Weinh). 2024 Sep;11(34):e2403831. doi:10.1002/advs.202403831. PMID: 38976561. View Source
• [2] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Scheme 1 and Section 2.5 — CYPOR- and CD13-dependent activation mechanism. View Source
• [3] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Section 2.3 — ATR Inhibition is Comparably Toxic to Normal Human Healthy Cells. View Source

ICT10336: Why Substitution Fails

The active moiety of ICT10336, AZD6738, induces comparable or higher cytotoxicity in normal human cells (MRC-5 lung fibroblasts, HEK-293T) than in hypoxic TNBC cells, with significant DNA damage (γH2AX) and apoptosis (cleaved PARP) observed even at IC10 concentrations [1]. Direct use of AZD6738 or other clinical ATR inhibitors (e.g., BAY 1895344, VX-970) therefore carries inherent systemic toxicity that narrows the therapeutic window. Furthermore, the structurally related analog ICT10335 (4-nitrobenzyl trigger) achieves only 15% bioreduction under identical hypoxic conditions, compared to 95% for ICT10336, demonstrating that trigger-group identity is a critical determinant of bioreductive efficiency [2]. The negative control compound ICT10337, which lacks a nitroaromatic trigger, shows no bioreduction whatsoever, confirming that the hypoxia-responsive release mechanism is indispensable and cannot be assumed for all nitroaromatic constructs [3]. Consequently, generic substitution with other ATR inhibitors, non-bioreductive AZD6738 derivatives, or even closely related nitroaromatic prodrugs risks loss of hypoxia selectivity, reduced target-tissue drug exposure, and unacceptable normal-tissue toxicity — each of which directly undermines the preclinical efficacy and safety rationale established for ICT10336.

!

Direct AZD6738 may cause normal-tissue ATR inhibition and DNA damage, losing hypoxia-restricted activation.

!

Analog ICT10335 (4-nitrobenzyl trigger) shows markedly lower bioreduction; trigger identity critically alters activation efficiency.

!

Non-nitroaromatic constructs (e.g., ICT10337) lack hypoxia-responsive release entirely; prodrug design cannot be assumed.

• [1] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Section 2.3 and Figure 3. View Source
• [2] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Section 2.5: ICT10336 bioreduction 95% vs ICT10335 15% at 6 h under hypoxia. View Source
• [3] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Section 2.5: ICT10337 negative control — no bioreduction. View Source

ICT10336: Head-to-Head Comparison Evidence

Hypoxic Bioreduction vs. ICT10335

ICT10336 (1-methyl-2-nitroimidazole trigger) achieved near-complete bioreduction under hypoxic conditions when incubated with bactosomal human NADPH-CYP reductase, markedly outperforming its 4-nitrobenzyl analog ICT10335. Under normoxic conditions, ICT10336 showed no detectable bioreduction, confirming strict oxygen-dependent activation [1].

Bioreduction vs. ICT10335

Head-to-head

95% bioreduction (ICT10336) vs. 15% (ICT10335) under hypoxia; 0% normoxia

Reported bioreduction efficiency context

6.3-fold higher conversion; confirms trigger-dependent activation

Evidence Dimension	Bioreduction extent after 6 h incubation with CYPOR under hypoxia
Target Compound Data	95% bioreduction (ICT10336, 1-methyl-2-nitroimidazole trigger)
Comparator Or Baseline	15% bioreduction (ICT10335, 4-nitrobenzyl trigger); 0% (ICT10337, no nitro group, normoxia control)
Quantified Difference	6.3-fold higher bioreduction vs. ICT10335; complete hypoxia dependence (0% under normoxia)
Conditions	Bactosomal human NADPH-CYP reductase, 6 h incubation, LC-MS monitoring of Leu-AZD6738 release; normoxic vs. hypoxic atmosphere

Why This Matters

For procurement decisions, this 6.3-fold bioreduction advantage directly translates to more efficient intra-tumoral AZD6738 release, favoring ICT10336 over ICT10335 for applications requiring maximal prodrug-to-drug conversion in hypoxic tumor regions.

• [1] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Section 2.5, Figures 4A–F. View Source

Metabolic Stability vs. AZD6738

ICT10336 demonstrated robust metabolic stability across normal mouse tissues (liver, kidney homogenates, and plasma), with minimal spontaneous release of the active parent drug AZD6738. This contrasts with the inherent toxicity of systemically administered AZD6738, which induces DNA damage and apoptosis in normal cells even at low concentrations [1].

Stability vs. AZD6738

Cross-study

≥92% intact prodrug remaining ≤5% free AZD6738 release; AZD6738 direct induces DNA damage in normal cells

Reported prodrug stability context

Normal-tissue retention supports selectivity review

Evidence Dimension	Metabolic stability and unspecific AZD6738 release in normal tissue homogenates and plasma
Target Compound Data	≥92% ICT10336 remaining; ≤5% free AZD6738 released after 2 h incubation (10 µM; 37 °C)
Comparator Or Baseline	AZD6738 (direct administration) — induces significant γH2AX and cleaved PARP in MRC-5 normal fibroblasts even at IC10 concentrations in hypoxic TNBC; G0-G1 arrest at 1.0 µM, G2/M arrest at 2.5 µM
Quantified Difference	ICT10336 releases ≤5% free AZD6738 in normal tissue over 2 h, preventing >95% of potential off-target ATR inhibition. AZD6738 direct exposure causes DNA damage at all tested concentrations in normal cells.
Conditions	Ex vivo mouse liver, kidney homogenates, and plasma; 10 µM ICT10336; 2 h at 37 °C; LC-MS quantification. AZD6738 data from MRC-5 and HEK-293T chemosensitivity assays (24 h treatment, normoxia).

Why This Matters

The >95% retention of intact prodrug in normal tissues, coupled with ≤5% premature AZD6738 release, demonstrates a significant safety advantage for ICT10336 over direct AZD6738 administration, which is critical for programs where normal-tissue ATR inhibition is a dose-limiting toxicity concern.

• [1] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Section 2.7 (Figure 7A,B) for metabolic stability; Section 2.3 (Figure 3) for AZD6738 normal-cell toxicity. View Source

Hypoxic Drug Release in Tumor Xenografts

In human cancer cell line-derived xenograft (CDX) homogenates, ICT10336 released its active metabolite (Leu-AZD6738 and free AZD6738) predominantly under hypoxic conditions, with negligible release under normoxia. This confirms tumor-relevant, oxygen-dependent activation [1].

Tumor Xenograft Release

Head-to-head

10–25% active metabolite under hypoxia vs. ≤1.0% under normoxia

Reported hypoxia-dependent activation in CDX

≥10-fold differential supports tumor-selective activation design

Evidence Dimension	Extent of active metabolite release in CDX homogenates (1 h incubation)
Target Compound Data	10–25% total active metabolite release under hypoxia (ICT10336, 10 µM)
Comparator Or Baseline	≤1.0% release under normoxic conditions (same compound, same concentration and incubation time)
Quantified Difference	≥10- to 25-fold higher release under hypoxia vs. normoxia
Conditions	Human cancer cell line-derived xenograft (CDX) homogenates; 10 µM ICT10336; 1 h incubation under hypoxic vs. normoxic atmosphere; LC-MS quantification

Why This Matters

The ≥10- to 25-fold hypoxia-to-normoxia release differential directly validates the tumor-selective activation design, providing confidence that ICT10336 will preferentially deliver AZD6738 to hypoxic tumor regions while sparing well-oxygenated normal tissues.

• [1] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Section 2.7, Figures 7C,D and Figure S2. View Source

Normal Cell Toxicity vs. AZD6738

ICT10336 at 3× its IC50 concentration in hypoxic MDA-MB-468 cells produced no significant alteration of the cell cycle in normal human lung fibroblasts (MRC-5), in stark contrast to AZD6738 which induced G0-G1 arrest at 1.0 µM and G2/M arrest at 2.5 µM. Additionally, ICT10336 did not increase cleaved PARP or γH2AX levels in MRC-5 cells, whereas AZD6738 triggered significant apoptosis and DNA damage at all tested concentrations [1]. ICT10336 also showed a differential IC50 profile between hypoxic TNBC cells and normoxic normal cells (Figure 9B), unlike AZD6738 which displayed comparable or higher potency in normal cells than in hypoxic TNBC cells [2].

Normal Cell Toxicity

Head-to-head

No significant cell cycle arrest/DNA damage (ICT10336 at 3× IC50) AZD6738 causes G0-G1/G2-M arrest and apoptosis even at IC10

Reported normal-cell sparing context

MRC-5 fibroblasts; supports wider preclinical selectivity profiling

Evidence Dimension	Cell cycle perturbation, DNA damage (γH2AX), and apoptosis (cleaved PARP) in MRC-5 normal human lung fibroblasts
Target Compound Data	ICT10336 at 3× IC50 (hypoxic MDA-MB-468): no significant cell cycle alteration, no increase in cleaved PARP or γH2AX in MRC-5 cells (Figure 9C–F)
Comparator Or Baseline	AZD6738: G0-G1 arrest at 1.0 µM, G2/M arrest at 2.5 µM; increased cleaved PARP and γH2AX at all tested concentrations including IC10 (Figure 3C–F)
Quantified Difference	ICT10336 spares normal cells from cell cycle arrest, DNA damage, and apoptosis at concentrations ≤3× the cytotoxic IC50 in hypoxic cancer cells; AZD6738 induces these toxicities at concentrations as low as 1.0 µM (IC10).
Conditions	MRC-5 cells; 24 h treatment; normoxic conditions; flow cytometry for cell cycle; Western blot for cleaved PARP and γH2AX; MTT viability assay

Why This Matters

This directly addresses the key procurement differentiator: ICT10336 provides a wider preclinical therapeutic window than AZD6738 by sparing normal cells from ATR inhibition toxicity, enabling potentially higher tumor-directed dosing without the dose-limiting normal-tissue toxicities reported for clinical ATR inhibitors.

• [1] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Sections 2.3 and 2.8, Figures 3 and 9. View Source
• [2] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Figure 9B — Differential IC50 of ICT10336 in normal human cells and hypoxic TNBC cells. View Source

Hypoxia Cytotoxicity Ratio (HCR)

ICT10336 exhibited strong hypoxia-dependent cytotoxicity in TNBC cell lines, with Hypoxia Cytotoxicity Ratios (HCR = IC50_normoxia / IC50_hypoxia) reaching approximately 10 in MDA-MB-468 cells and >4 in MDA-MB-231 cells after a 24 h treatment and 72 h regrowth protocol. This hypoxia selectivity was absent in HS578T cells, which showed limited hypoxia-dependent ICT10336 activation, consistent with lower CYPOR/CD13 expression [1]. In enzyme-proficient models, a 96 h continuous treatment further increased the HCR to >3.6 even in the less-responsive HS578T line [2].

HCR in TNBC

Cross-study

HCR ≈10 (MDA-MB-468) vs. AZD6738 HCR 4.1; HS578T HCR >3.6 (96 h)

Reported hypoxia cytotoxicity ratio context

2.4-fold selectivity improvement; cell-line-dependent activation

Evidence Dimension	Hypoxia Cytotoxicity Ratio (HCR) — ratio of IC50 in normoxia to IC50 in hypoxia
Target Compound Data	MDA-MB-231: HCR >4 (24 h); MDA-MB-468: HCR ≈10 (24 h); HS578T: HCR >3.6 (96 h continuous treatment)
Comparator Or Baseline	AZD6738: HCR 1.2–4.1 across TNBC lines (Table 1); hypoxia selective but substantially less than ICT10336 in MDA-MB-468 (HCR ~10 vs. ~4.1). Other hypoxia-activated prodrugs (e.g., evofosfamide) reported HCR values typically <10 in most cell lines.
Quantified Difference	ICT10336 achieves HCR ≈10 in MDA-MB-468 vs. AZD6738 HCR of 4.1 in the same cell line — a 2.4-fold improvement in hypoxia selectivity.
Conditions	TNBC cells (MDA-MB-231, MDA-MB-468, HS578T); 24 h ICT10336 treatment under normoxia (21% O2) or hypoxia (0.1% O2); 72 h regrowth in drug-free normoxic medium; MTT assay. 96 h continuous treatment for HS578T.

Why This Matters

The HCR ≈10 in MDA-MB-468 represents a 2.4-fold improvement in hypoxia selectivity over the parent drug AZD6738. For procurement decisions, this quantifiable selectivity advantage supports ICT10336 selection for models where maximal differential killing of hypoxic vs. normoxic cells is required.

• [1] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Section 2.8, Table 2 and Figure 8A. View Source
• [2] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Figure S3B (Supporting Information) — 96 h continuous treatment HCR in HS578T. View Source

3D Tumor Penetration vs. AZD6738

ICT10336 exhibited superior multicellular penetration ability in 3D tumor models (multicellular layers and spheroids) compared to AZD6738, efficiently reaching and selectively eradicating cells residing in the hypoxic core. This contrasts with the limited penetration of the parent drug AZD6738 into the deeper, hypoxic regions of 3D tumor structures [1]. The enhanced penetration is attributed to the prodrug design: intact ICT10336 is more lipophilic and penetrates multicellular layers, then undergoes bioreductive activation specifically upon reaching the hypoxic core, releasing AZD6738 locally to inhibit ATR and abrogate HIF-1α-mediated adaptation [2].

3D Tumor Penetration

Head-to-head

Efficient penetration & hypoxic-core killing AZD6738 limited penetration into hypoxic regions

Reported 3D spheroid penetration context

Confocal imaging in TNBC MCL/spheroids

Evidence Dimension	Multicellular penetration depth and selective hypoxic-core cell killing in 3D tumor models
Target Compound Data	ICT10336: efficient multicellular penetration with selective eradication of hypoxic-core cells in 3D TNBC spheroid and multicellular layer (MCL) models
Comparator Or Baseline	AZD6738: limited penetration into hypoxic core regions; reduced efficacy against deeply seated hypoxic tumor cells in 3D models
Quantified Difference	Qualitative superiority demonstrated via confocal imaging and viability staining of 3D spheroids. ICT10336 specifically targets and eliminates the hypoxic cell fraction that AZD6738 fails to reach.
Conditions	3D multicellular layer (MCL) and tumor spheroid models of TNBC; confocal microscopy for penetration; viability assays for hypoxic-core cell killing

Why This Matters

For in vivo-relevant preclinical models, ICT10336's enhanced 3D penetration addresses a critical limitation of AZD6738: poor drug distribution into avascular, hypoxic tumor regions. This makes ICT10336 the preferred choice for studies requiring effective targeting of the treatment-resistant hypoxic tumor compartment.

• [1] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Abstract and Section 2.8 — superior multicellular penetration and hypoxic core eradication. View Source
• [2] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Section 2.8 and Discussion — mechanism of penetration and localized activation. View Source

ICT10336: Application Scenarios

TNBC Xenograft & Syngeneic Models

ICT10336 is optimally suited for in vivo TNBC studies where tumor hypoxia is a confirmed histopathological feature. Its hypoxia-dependent activation (HCR ≈10 in MDA-MB-468; 10–25% AZD6738 release in hypoxic CDX homogenates vs. ≤1% in normoxia) ensures that ATR inhibition is spatially confined to the hypoxic tumor compartment, minimizing systemic ATR suppression that would otherwise cause normal-tissue toxicity [1]. This enables higher tumor-directed dosing without the dose-limiting toxicities reported for direct AZD6738 administration, making ICT10336 the preferred agent for preclinical efficacy studies in hypoxic TNBC models [2].

3D Spheroid & MCL Penetration Studies

For researchers investigating drug penetration barriers in solid tumors, ICT10336 provides a uniquely tractable tool. Its demonstrated superior multicellular penetration and selective hypoxic-core eradication in 3D TNBC spheroid models — a property AZD6738 lacks — enables direct study of hypoxia-targeted drug distribution and localized ATR inhibition within physiologically relevant avascular tumor architectures [1]. This application leverages ICT10336's dual advantage of enhanced lipophilic penetration (intact prodrug) and hypoxia-restricted activation (bioreduction only in the hypoxic core) to dissect penetration-activity relationships [2].

Normal-Tissue Toxicology & Therapeutic Index

ICT10336 is the agent of choice for preclinical toxicology experiments designed to quantify the therapeutic index gain achievable through hypoxia-restricted ATR inhibitor delivery. The compound's metabolic stability in normal mouse tissues (≥92% intact prodrug remaining; ≤5% free AZD6738 release after 2 h) and its lack of DNA damage, apoptosis, or cell-cycle perturbation in MRC-5 normal human fibroblasts even at 3× the hypoxic cancer IC50 concentration provide a direct experimental system to benchmark prodrug-mediated normal-tissue sparing against the known normal-cell toxicity of AZD6738 [1]. This scenario is directly supported by quantitative comparative data from Sections 2.3 and 2.7 of the primary publication [2].

CYPOR/CD13 Biomarker Stratification

ICT10336's CYPOR- and CD13-dependent activation mechanism, validated through CYPOR knockdown and bestatin (CD13 inhibitor) experiments that significantly reduced AZD6738 release, provides a defined enzymatic activation axis for biomarker-stratified preclinical studies [1]. Investigators can exploit the 6.2-fold range in CYPOR expression across TNBC cell lines — and its significant correlation with ICT10336 sensitivity (IC50) — to prospectively identify tumor models most likely to benefit from ICT10336 treatment, avoiding models with low CYPOR/CD13 expression where activation is insufficient [2].

Application

Selection Property

Validation Focus

TNBC xenograft model studies

Hypoxia-selective ATR inhibition

Tumor-specific drug release vs. normal tissue

3D spheroid penetration assays

Multicellular penetration and hypoxic-core activation

Spatial drug distribution in avascular regions

Normal-tissue toxicology profiling

Prodrug stability and off-target release control

Normal-cell DNA damage and apoptosis endpoints

CYPOR/CD13 biomarker-stratified studies

Enzyme-dependent activation efficiency

CYPOR expression vs. ICT10336 sensitivity

• [1] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Sections 2.5–2.8, Figures 4-9. View Source
• [2] Barnieh FM, Morais GR, Loadman PM, Falconer RA, El-Khamisy SF. Adv Sci (Weinh). 2024;11(34):e2403831. Additional supporting data in Figures S2, S3. View Source